Cas no 2229561-33-3 (3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)
3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties
Names and Identifiers
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- 3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
- EN300-2005995
- 2229561-33-3
- 3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione
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- Inchi: 1S/C10H19NO3S/c1-9(2)8(3-4-15(9,13)14)5-10(12)6-11-7-10/h8,11-12H,3-7H2,1-2H3
- InChI Key: APDKHCSJAVMRLE-UHFFFAOYSA-N
- SMILES: S1(CCC(CC2(CNC2)O)C1(C)C)(=O)=O
Computed Properties
- Exact Mass: 233.10856464g/mol
- Monoisotopic Mass: 233.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 74.8Ų
3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2005995-0.05g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 0.05g |
$1500.0 | 2023-09-16 | ||
| Enamine | EN300-2005995-0.1g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 0.1g |
$1572.0 | 2023-09-16 | ||
| Enamine | EN300-2005995-0.25g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 0.25g |
$1642.0 | 2023-09-16 | ||
| Enamine | EN300-2005995-0.5g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 0.5g |
$1714.0 | 2023-09-16 | ||
| Enamine | EN300-2005995-1.0g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 1g |
$1785.0 | 2023-05-31 | ||
| Enamine | EN300-2005995-2.5g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 2.5g |
$3501.0 | 2023-09-16 | ||
| Enamine | EN300-2005995-5.0g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 5g |
$5179.0 | 2023-05-31 | ||
| Enamine | EN300-2005995-10.0g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 10g |
$7681.0 | 2023-05-31 | ||
| Enamine | EN300-2005995-1g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 1g |
$1785.0 | 2023-09-16 | ||
| Enamine | EN300-2005995-5g |
3-[(3-hydroxyazetidin-3-yl)methyl]-2,2-dimethyl-1lambda6-thiolane-1,1-dione |
2229561-33-3 | 5g |
$5179.0 | 2023-09-16 |
3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione
Introduction to 3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1λ6-thiolane-1,1-dione (CAS No: 2229561-33-3)
3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1λ6-thiolane-1,1-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229561-33-3, belongs to a class of molecules characterized by the presence of a thiolane core and an azetidine moiety. The unique arrangement of these functional groups imparts distinct chemical properties that make it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1λ6-thiolane-1,1-dione features a highly reactive thiolane ring system, which is flanked by a hydroxyl-substituted azetidine ring. This configuration suggests potential applications in the synthesis of bioactive molecules, particularly those targeting enzymatic pathways or protein-protein interactions. The presence of both hydrophobic and hydrophilic regions in its structure also enhances its solubility and bioavailability, making it an attractive scaffold for pharmacological intervention.
In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The thiolane scaffold, in particular, has been explored for its ability to mimic natural products and biological intermediates. Studies have demonstrated that thiolane derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The compound CAS No: 2229561-33-3 is no exception and has been investigated for its potential role in modulating key biological pathways.
One of the most compelling aspects of 3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1λ6-thiolane-1,1-dione is its structural flexibility. The combination of the azetidine ring and the thiolane core allows for diverse chemical modifications, enabling researchers to tailor the molecule for specific biological targets. For instance, the hydroxyl group on the azetidine ring can be further functionalized to introduce additional pharmacophores or to enhance binding affinity to biological receptors. This adaptability makes it a valuable tool in the quest for novel therapeutic agents.
Recent advancements in computational chemistry have facilitated the rapid design and optimization of such complex molecules. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers can predict the binding interactions of CAS No: 2229561-33-3 with target proteins or enzymes. These computational approaches have already been instrumental in identifying promising lead compounds for further experimental validation. The integration of experimental data with computational insights has significantly accelerated the drug discovery process.
The synthesis of 3-(3-hydroxyazetidin-3-yl)methyl-2,2-dimethyl-1λ6-thiolane-1,1-dione presents both challenges and opportunities. The multi-step synthesis requires precise control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct such complex structures with greater efficiency. For example, transition metal-catalyzed reactions have been employed to facilitate key bond-forming steps, reducing the number of synthetic steps required.
From a medicinal chemistry perspective, the structural features of this compound make it an intriguing candidate for further exploration. The thiolane ring system is known to exhibit stability under various physiological conditions while maintaining reactivity with biological targets. This balance between stability and reactivity is crucial for developing effective drugs that can interact selectively with their intended targets without causing off-target effects.
In conclusion,CAS No: 2229561-33-3 represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural composition and potential biological activities position it as a promising candidate for future drug development. As research continues to uncover new applications for this compound,its significance in medicinal biology is expected to grow even further, driving innovation in therapeutic strategies across multiple disease areas.
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